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Compound of Interest

Compound Name: Glycinate

Cat. No.: B8599266 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as glycinate. Adherence to

proper personal protective equipment (PPE) guidelines, handling procedures, and disposal

protocols is critical to minimize risks and maintain a safe research environment. This document

provides essential, immediate safety and logistical information for the handling of glycinate,

encompassing operational plans and disposal strategies to directly address procedural

questions.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against potential

exposure to glycinate. The following table summarizes the recommended PPE for handling

this compound.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile or latex).

Prevents direct skin contact

with the compound.

Body Protection Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved dust

respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood

or if dust generation is likely to

prevent inhalation of fine dust

particles.

Glove Material Chemical Resistance:

Chemical Class Nitrile Gloves Latex Gloves

Weak Acids (relevant for amino

acids like glycine)
Good Excellent

Note: This information is based on general chemical resistance charts. It is crucial to consult

the specific glove manufacturer's data for breakthrough times and degradation information.

Occupational Exposure Limits
Occupational exposure limits (OELs) for glycinate are not consistently defined. One Safety

Data Sheet (SDS) for glycine indicates that OSHA PEL and ACGIH TLV are not available[1][2].

However, another MSDS for glycine provides the following values[3]:
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Regulatory Body Exposure Limit Value

OSHA PEL TWA (Respirable Fraction) 5 mg/m³

TWA (Total Dust) 15 mg/m³

ACGIH TLV TWA (Total Dust) 10 mg/m³

Note: Given the conflicting information, it is advisable to handle glycinate with engineering

controls and PPE to minimize exposure to the lowest practical levels.

Operational Plan: Step-by-Step Handling of
Glycinate
A systematic approach to handling glycinate is essential for safety and to maintain the integrity

of the compound.

Preparation and Engineering Controls:

All handling of solid glycinate should be conducted within a certified chemical fume hood

to minimize inhalation exposure.

Ensure that all necessary PPE is readily available and in good condition before beginning

work.

Have a chemical spill kit accessible in the immediate work area.

Handling the Compound:

Wear all required PPE as detailed in the table above.

Avoid direct contact with skin and eyes.

Minimize the creation of dust when weighing or transferring the powder. Use a spatula and

handle the container with care.

Storage:
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Store glycinate in a tightly closed container in a cool, dry, and well-ventilated place.[4][5]

For isotopically labeled amino acids, long-term storage at -20°C is recommended to

prevent degradation.[4]

Preparation

Handling

Storage

Don appropriate PPE

Work in a chemical fume hood

Ensure spill kit is accessible

Weigh/transfer glycinate carefully

Minimize dust generation

Store in a tightly sealed container

Store in a cool, dry, well-ventilated area

 

Initial Response

Cleanup

Final Steps

Evacuate and secure the area

Don appropriate PPE

Contain spill with absorbent material

Carefully collect spilled material

Wipe residue with a wet cloth

Decontaminate the area

Dispose of all waste properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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